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Compound of Interest

Compound Name: Octabromobiphenyl

Cat. No.: B1228391 Get Quote

This technical guide provides a comprehensive overview of octabromobiphenyl, a brominated

flame retardant. The document details its chemical identity, including CAS numbers and

synonyms, physical and chemical properties, toxicological data, and environmental fate. This

guide is intended for researchers, scientists, and professionals in drug development and

environmental science.

Chemical Identity: CAS Numbers and Synonyms
Octabromobiphenyl is a synthetic organic compound belonging to the class of polybrominated

biphenyls (PBBs).[1] It is important to note that commercial octabromobiphenyl products were

often mixtures of various PBBs, with nonabromobiphenyl sometimes being the major

component.[1][2]

Several CAS numbers are associated with octabromobiphenyl and its isomers:

CAS Number Isomer/Description

27858-07-7
Octabromobiphenyl (unspecified bromine

locants)[1]

61288-13-9 Octabromobiphenyl[3]

67889-00-3 2,2',3,3',4,4',5,5'-Octabromobiphenyl[4][5][6]

119264-60-7 2,2',3,3',4,5',6,6'-Octabromobiphenyl[7]
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A variety of synonyms have been used to refer to octabromobiphenyl, including:

Octabromodiphenyl[3]

PBB 194 (for the 2,2',3,3',4,4',5,5'- isomer)[4]

1,2,3,4-tetrabromo-5-(2,3,4,5-tetrabromophenyl)benzene[4]

2,2',3,3',4,4',5,5'-Octabromo-1,1'-biphenyl[4]

Physicochemical Properties
The properties of octabromobiphenyl can vary depending on the specific isomer and the

composition of commercial mixtures. The following table summarizes key physicochemical

data.

Property Value

Molecular Formula C12H2Br8[3]

Molecular Weight 785.38 g/mol [3]

Physical Description White solid[1]

Melting Point 200-250 °C[1]

Decomposition Temperature 435 °C[1][2]

Water Solubility 25 µg/L at 25 °C[2]

Vapor Pressure 7 x 10⁻¹¹ mm Hg at 28 °C[1][2]

Log Kow 5.53[1]

Henry's Law Constant
2.4 x 10⁻⁹ atm-cu m/mole at 25 °C (estimated)

[2]

Toxicological Profile
Extensive toxicological studies have been conducted on octabromobiphenyl to assess its

potential hazards.
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Acute Toxicity
Octabromobiphenyl exhibits low acute toxicity in mammals and birds through various routes

of administration.[8] It is not considered a primary skin irritant or sensitizer and is only mildly

irritating to the eyes.[9]

Species Route Value

Rat Oral (LDLo) 2000 mg/kg[2]

Subchronic and Chronic Toxicity
Repeated exposure to octabromobiphenyl can lead to adverse health effects. Studies in rats

have shown that it can cause liver enlargement at high single doses or low repeated doses.[8]

A 30-day dietary feeding study in rats did not establish a no-effect level for

octabromobiphenyl.[9] In a two-year study, the bromine concentration in the liver and adipose

tissue of rats fed octabromobiphenyl increased steadily without reaching a plateau within 180

days, indicating bioaccumulation.[9][10]

Developmental and Reproductive Toxicity
Equivocal effects on the rat fetus have been reported for octabromobiphenyl.[8]

Experimental Protocols
Detailed experimental methodologies for the toxicological studies are summarized below based

on available information.

30-Day Dietary Feeding Study in Rats:

Objective: To determine the subchronic oral toxicity of octabromobiphenyl.

Methodology: Rats were fed diets containing varying concentrations of octabromobiphenyl
for 30 days. A comparative study was conducted with decabromodiphenyl oxide. Key

endpoints monitored likely included body weight, food consumption, clinical signs of toxicity,

and at the end of the study, organ weights and histopathological examination of tissues, with
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a focus on the liver. A no-effect level was not established for octabromobiphenyl in this

study.[9]

Two-Year Chronic Toxicity and Bioaccumulation Study in Rats:

Objective: To assess the long-term toxicity and bioaccumulation potential of

octabromobiphenyl.

Methodology: Rats were administered a diet providing a daily dose of octabromobiphenyl.
The concentration of bromine was measured in various tissues, including the liver and

adipose tissue, at different time points over the study period (up to 180 days). The study

revealed a steady and rapid increase in bromine concentration in the liver and adipose

tissue, indicating a potential for bioaccumulation.[9][10]

Dermal Irritation Study in Rabbits:

Objective: To evaluate the skin irritation potential of octabromobiphenyl.

Methodology: A measured amount of octabromobiphenyl was applied to the shaved skin of

rabbits. The application site was then observed for signs of erythema (redness) and edema

(swelling) at specified intervals. Octabromobiphenyl was found to cause only mild skin

irritation in guinea pigs and was non-irritating to human skin.[8]

Eye Irritation Study in Rabbits:

Objective: To assess the potential for octabromobiphenyl to cause eye irritation.

Methodology: A small amount of octabromobiphenyl was instilled into the conjunctival sac

of one eye of each rabbit, with the other eye serving as a control. The eyes were then

examined for signs of irritation, such as redness, swelling, and discharge, at various time

points after instillation. Octabromobiphenyl was found to be essentially non-irritating to

rabbit eyes.[8]

Environmental Fate and Bioaccumulation
The environmental fate of octabromobiphenyl is a significant concern due to its persistence

and potential for bioaccumulation.
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Caption: Environmental fate and bioaccumulation pathway of octabromobiphenyl.

Octabromobiphenyl's former production and use as a flame retardant may have led to its

release into the environment through various waste streams.[1] Due to its low water solubility

and high octanol-water partition coefficient, it is expected to adsorb strongly to soil and

sediment, making it immobile.[1][2] It is not expected to be volatile from water or soil surfaces.

[2] While biodegradation data is limited, polybrominated biphenyls are generally persistent in

the environment but may undergo slow anaerobic degradation.[1][2] There is evidence that
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octabromobiphenyl can undergo photolysis, breaking down into lower brominated biphenyls.

[2] Its lipophilic nature leads to bioaccumulation in the fatty tissues of organisms.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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